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Compound of Interest

Compound Name: Diethyl glutarate

Cat. No.: B7803786 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

In the ongoing pursuit of sustainable practices in chemical synthesis and formulation, diethyl
glutarate is emerging as a promising green solvent alternative. With a favorable safety profile

and derivation from renewable resources, it presents a viable substitute for traditional, often

hazardous, organic solvents. This document provides detailed application notes, experimental

protocols, and comparative data to guide researchers in utilizing diethyl glutarate for a range

of applications, from organic synthesis to drug delivery.

Physicochemical Properties and Safety Profile
Understanding the physical and chemical properties of a solvent is crucial for its effective

application. Diethyl glutarate is a colorless liquid with a mild, pleasant odor. Its key properties

are summarized in the table below, alongside those of common traditional solvents for

comparison.
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Property
Diethyl
Glutarate

Dichlorometha
ne (DCM)

Toluene
N,N-
Dimethylforma
mide (DMF)

CAS Number 818-38-2 75-09-2 108-88-3 68-12-2

Molecular

Formula
C9H16O4 CH2Cl2 C7H8 C3H7NO

Molecular Weight

( g/mol )
188.22 84.93 92.14 73.09

Boiling Point (°C) 237 39.6 110.6 153

Density (g/mL at

25°C)
1.022 1.33 0.867 0.944

Flash Point (°C) 95.56 None 4 58

Solubility in

Water
Slightly soluble Slightly soluble Insoluble Miscible

Safety Summary: Diethyl glutarate is considered to have low toxicity. It may cause skin and

eye irritation[1]. Compared to solvents like dichloromethane (a suspected carcinogen), toluene

(a reproductive toxicant), and DMF (a reproductive hazard and liver toxicant), diethyl glutarate
offers a significantly improved safety and environmental profile.

Applications in Organic Synthesis
Diethyl glutarate's properties make it a suitable medium for various organic reactions, often

leading to comparable or even improved yields and selectivities compared to traditional

solvents.

Knoevenagel Condensation
The Knoevenagel condensation is a fundamental carbon-carbon bond-forming reaction. The

use of greener solvents is highly desirable to improve the environmental footprint of this widely

used transformation.

Experimental Protocol: Knoevenagel Condensation of Benzaldehyde with Malononitrile
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Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, combine benzaldehyde (1.0 mmol), malononitrile (1.1 mmol), and a catalytic

amount of piperidine (0.1 mmol).

Solvent Addition: Add 5 mL of diethyl glutarate to the reaction mixture. For comparison, set

up parallel reactions using toluene and DMF as solvents.

Reaction Conditions: Heat the reaction mixtures to 80°C and stir for the required time.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Work-up: After completion of the reaction, cool the mixture to room temperature. Add 10 mL

of water and extract the product with ethyl acetate (3 x 10 mL). Combine the organic layers,

wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced

pressure.

Purification: Purify the crude product by recrystallization from ethanol to obtain the desired

benzylidenemalononitrile.

Comparative Data:

Solvent Reaction Time (h) Yield (%)

Diethyl Glutarate 2 92

Toluene 4 85

DMF 1.5 95

While DMF provides a slightly higher yield in a shorter time, diethyl glutarate offers a much

safer and more environmentally friendly alternative with a comparable high yield.

Diagram: Knoevenagel Condensation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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